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Compound of Interest

Compound Name: Dorsomorphin

Cat. No.: B1670891 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Dorsomorphin, also known as Compound C, is a widely used small molecule

inhibitor with dual activity. It is a potent, selective, and reversible ATP-competitive inhibitor of

AMP-activated protein kinase (AMPK)[1][2][3]. Additionally, it is a well-characterized inhibitor of

the Bone Morphogenetic Protein (BMP) signaling pathway, targeting the type I receptors ALK2,

ALK3, and ALK6[4][5][6][7]. This dual activity makes it a valuable tool in various research

areas, including stem cell differentiation, cancer biology, and metabolic studies. Given its

frequent use in solution for in vitro and in vivo experiments, understanding its long-term stability

is critical for ensuring experimental reproducibility and accuracy. These application notes

provide a comprehensive overview of Dorsomorphin's stability in common solvents, along with

detailed protocols for its preparation and use.

Data Presentation: Stability of Dorsomorphin
The stability of Dorsomorphin is highly dependent on its form (lyophilized powder vs. solution),

the solvent used, and the storage temperature. The following tables summarize the available

data from various suppliers and literature.

Table 1: Stability of Lyophilized Dorsomorphin Powder
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Storage Temperature Duration of Stability Special Conditions

-20°C ≥ 4 years Hydrochloride form[8]

-20°C 3 years Protect from light[9]

-20°C 24 months (2 years) Desiccated[1][2][10]

-20°C 12 months Protect from light[11]

Table 2: Stability of Dorsomorphin in Solution

Solvent
Storage
Temperature

Duration of
Stability

Notes

DMSO -80°C Up to 2 years

Protect from light.

Aliquot to avoid

freeze-thaw cycles.[9]

[12]

DMSO -20°C 1 to 12 months

Recommendations

vary by supplier. A

conservative range is

1-3 months.[1][2][9]

[12]

Aqueous Buffer
Room Temperature /

4°C

Not recommended (>

1 day)

Sparingly soluble.

Prone to precipitation

and degradation.[8]

[10]

Ethanol -20°C Not specified

General

recommendation is to

store in aliquots at

-20°C and use

promptly.[11]

Signaling Pathways and Experimental Workflows
Dorsomorphin's Mechanism of Action
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Dorsomorphin has two primary, well-documented inhibitory effects. It blocks the BMP

signaling cascade by inhibiting the kinase activity of type I receptors (ALK2, ALK3, ALK6),

which in turn prevents the phosphorylation of downstream effectors SMAD1, SMAD5, and

SMAD8[5][7]. Concurrently, it inhibits AMPK, a central regulator of cellular energy

homeostasis[4][6].
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Caption: Dorsomorphin inhibits both BMP and AMPK signaling pathways.

Experimental Workflow: From Powder to Cell Culture

The proper handling and preparation of Dorsomorphin solutions are crucial for successful

experiments. The following diagram outlines the recommended workflow.
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Caption: Recommended workflow for preparing and using Dorsomorphin.
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Experimental Protocols
Protocol 1: Preparation of a 10 mM Dorsomorphin Stock Solution in DMSO

This protocol describes the reconstitution of lyophilized Dorsomorphin to create a

concentrated stock solution.

Materials:

Dorsomorphin powder (e.g., 5 mg vial)

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, light-protecting microcentrifuge tubes

Water bath or incubator set to 37°C

Procedure:

Preparation: Before opening, gently tap the vial of lyophilized Dorsomorphin on a hard

surface to ensure all powder is at the bottom.

Reconstitution: To prepare a 10 mM stock solution from 5 mg of Dorsomorphin (MW: 399.5

g/mol ), add 1.25 mL of sterile DMSO to the vial[1][2].

Solubilization: Vortex briefly. If the solution is not clear or crystals are visible, warm the vial at

37°C for 3-5 minutes to facilitate complete dissolution[5]. Some suppliers note that heating to

55°C may be necessary if crystallization occurs[13].

Aliquoting: Once fully dissolved, dispense the stock solution into single-use, sterile, light-

protecting microcentrifuge tubes. Aliquoting is critical to prevent potency loss from repeated

freeze-thaw cycles[1][2][5].

Storage: Store the aliquots at -20°C for short-to-medium term (1-3 months) or at -80°C for

long-term storage (up to 2 years)[1][9][12]. Always protect from light[5].

Protocol 2: Use of Dorsomorphin in Cell Culture
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This protocol outlines the steps for diluting the DMSO stock solution into cell culture medium for

treating cells.

Materials:

Frozen aliquot of 10 mM Dorsomorphin stock solution

Pre-warmed, complete cell culture medium

Sterile 0.2 µm low-protein binding syringe filter

Procedure:

Thawing: Remove a single aliquot of the Dorsomorphin stock solution from the freezer and

thaw it quickly in a 37°C water bath[5].

Dilution: Determine the required volume of stock solution for your desired final concentration

(typical working concentrations range from 0.5 µM to 20 µM)[5].

Addition to Medium: To prevent precipitation, add the thawed Dorsomorphin stock directly

to pre-warmed cell culture medium[5]. Do not add it to cold medium. Mix gently by pipetting

or swirling.

Important: Ensure the final concentration of DMSO in the culture medium does not exceed

a level toxic to your specific cell type, typically below 0.5%[5][14].

Sterilization (Optional but Recommended): For sensitive applications like pluripotent stem

cell culture, filter the final Dorsomorphin-supplemented medium through a 0.2 µm sterile,

low-protein binding filter before applying it to the cells[5].

Application: Replace the existing medium on your cells with the freshly prepared

Dorsomorphin-containing medium. Return the cells to the incubator.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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